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Compound of Interest

Compound Name: 2-(N-Ethylanilino)ethanol

Cat. No. B147036

An In-depth Technical Guide: 2-(N-Ethylanilino)ethanol (CAS 92-50-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(N-Ethylanilino)ethanol, with CAS number 92-50-2, is an organic compound belonging to
the amino alcohol and aniline derivative families.[1] Its chemical structure, featuring both a
hydroxyl group and a tertiary amine, imparts unique reactivity, making it a valuable intermediate
in various fields of chemical synthesis.[2] This document provides a comprehensive technical
overview of its properties, synthesis, applications, and safety protocols, with a focus on its
relevance in the dye industry, materials science, and emerging potential in drug development.

Chemical Identification and Properties

The fundamental identifiers and physicochemical properties of 2-(N-Ethylanilino)ethanol are
summarized below. This compound is a low-melting solid or a clear yellow liquid, which may
darken upon storage.[1][3][4]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference
CAS Number 92-50-2 [11[5]
Molecular Formula C10H15NO [1][6]
Molecular Weight 165.23 g/mol [1][5]
IUPAC Name 2-(N-ethylanilino)ethanol [7]

N-Ethyl-N-hydroxyethylaniline,
Synonyms 2-(Ethylphenylamino)ethanol, (1118191

Ethylphenylethanolamine

Clear colorless to

ellow/orange liquid; may be a

Appearance Y ] g .q Y [1103114]

low melting solid. Product may

darken in storage.
Form Solid [5]
Melting Point 33-38 °C (lit.) [1][3]I5]
Boiling Point 268 - 276 °C (lit.) [1][3][5]
Density 1.020 g/cm? [1][3]
Flash Point 120 °C [1][3][10]
Water Solubility 4,975 g/L at 20 °C [1][4][10]

B Slightly soluble in Chloroform

Solubility [1][10]

and Methanol.

| Refractive Index | 1.5605 - 1.5625 |[1][4] |

Synthesis and Manufacturing

The primary industrial synthesis of 2-(N-Ethylanilino)ethanol involves the reaction of N-
ethylaniline with ethylene oxide. A patented method highlights a solvent-free approach using
taurine as a catalyst, which is noted for its high efficiency and environmental benefits.[11] An
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older method involves the reaction of N-ethylaniline with chloroethanol in a polar solvent in the
presence of an inorganic base, though this process generates more wastewater.[11]

Applications and Research Focus
Dye and Pigment Industry

The most prominent application of 2-(N-Ethylanilino)ethanol is as a key intermediate in the
synthesis of azo dyes.[1][12] It serves as a coupling component that reacts with diazonium
salts to form stable, vibrant azo compounds.[4][5] A notable example is its use in the
preparation of N-ethyl-N-(2-hydroxylethyl)-4-(2-cyano-4-nitrophenylazo)aniline (AZ1), a
chromophore used in textiles, plastics, and printing inks.[4][5][13]

Materials Science

In the field of materials science, 2-(N-Ethylanilino)ethanol is utilized in the synthesis of
nonlinear optical (NLO) chromophores.[4][5] It can be coupled with various molecules, such as
2-amino-5-formylthiophene, to create materials with specific light-modulating properties for
potential use in optoelectronic devices.[5]

Pharmaceutical and Drug Development

Emerging research has identified 2-(N-Ethylanilino)ethanol as a selective ErbB2 (Neu)
inhibitor and an apoptosis inducer.[14] The ErbB2 receptor is a member of the epidermal
growth factor receptor family and is a well-established target in cancer therapy, particularly in
breast cancer. Its ability to inhibit this receptor and induce programmed cell death suggests a
potential therapeutic application, making it a compound of interest for further investigation in
drug discovery and development.[14]

Experimental Protocols
Synthesis of 2-(N-Ethylanilino)ethanol via Ethoxylation

This protocol is adapted from a patented, solvent-free method.[11][15]
Reactants:

e N-ethylaniline (e.g., 200 mol)
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» Ethylene oxide (e.g., 202 mol)

e Taurine (catalyst, e.g., 1.9 mol)

Procedure:

Purge a suitable autoclave with nitrogen gas to create an inert atmosphere.
o Charge the autoclave with N-ethylaniline, ethylene oxide, and the taurine catalyst.
o Seal the autoclave, ensuring the lid is securely fastened.

e Begin heating the mixture at a controlled rate (e.g., 1 °C/min) until the temperature reaches
approximately 102 °C.

o Discontinue heating. The exothermic reaction will cause the temperature to rise naturally to
around 133 °C.[15]

e Maintain the reaction mixture at 133 °C for a duration of 4 hours to ensure completion.[15]
 After the reaction period, cool the mixture down to 40 °C.

o Discharge the resulting product, N-ethyl-N-hydroxyethylaniline. The reported yield for this
method is high (e.g., 99%).[11]

Characterization and Analytical Methods

While specific experimental protocols for analysis are not detailed in the provided literature,
standard analytical techniques are used for quality control and characterization:

e Gas Chromatography (GC): Used to determine the purity of the compound, with commercial
grades often exceeding 97-98%.[8][16]

e Spectroscopy:
o NMR Spectroscopy (*H and 3C): To confirm the molecular structure.[7]

o Infrared (IR) Spectroscopy: To identify functional groups, such as the hydroxyl (-OH) and
C-N bonds.[7][17]
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o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.[7]
[17]
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Caption: Synthesis of 2-(N-Ethylanilino)ethanol.
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Caption: Role in Azo Dye (AZ1) Synthesis.
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Potential Pharmacological Pathway

2-(N-Ethylanilino)ethanol ErbB2 (Neu) ReceD
( Selective Inhibition )

Apoptosis Induction

Click to download full resolution via product page
Caption: Potential Mechanism as an ErbB2 Inhibitor.

Safety and Handling

2-(N-Ethylanilino)ethanol is considered hazardous and requires careful handling.[3] It is
harmful if swallowed, in contact with skin, or inhaled, and causes skin and eye irritation.[8][15]
[18]

Table 2: Hazard Information and PPE
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Category

GHS Hazard Statements

Details

H302 (Harmful if
swallowed), H315 (Causes
skin irritation), H319
(Causes serious eye
irritation), H335 (May
cause respiratory
irritation)

Reference

[5]

Signal Word

Warning

[5](8]

Precautionary Statements

P261 (Avoid breathing dust),
P270 (Do not eat, drink or
smoke when using),
P301+P312 (IF SWALLOWED:
Call a POISON
CENTER/doctor if you feel
unwell), P302+P352 (IF ON
SKIN: Wash with plenty of
soap and water),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

[5118]

Personal Protective Equipment
(PPE)

Eyeshields, protective gloves,
dust mask type N95 (US)

[5]

Storage

Keep container tightly closed
in a dry, well-ventilated place.
Store at room temperature in
an inert atmosphere, keptin a

dark place.

[11(31[4]

| Incompatible Materials | Oxidizing agents |[3][8] |
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Conclusion

2-(N-Ethylanilino)ethanol (CAS 92-50-2) is a versatile chemical intermediate with well-
established roles in the synthesis of dyes and advanced materials. Its structural features
enable critical coupling reactions for producing azo compounds and NLO chromophores.
Furthermore, recent findings pointing to its activity as a selective ErbB2 inhibitor open a new
avenue for its application in oncological research and drug development. Proper adherence to
safety and handling protocols is essential when working with this compound due to its
hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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